Cas no 1026540-19-1 (4-[5-(carboxymethyl)thiophen-2-yl]butanoic Acid)

4-[5-(carboxymethyl)thiophen-2-yl]butanoic Acid structure
1026540-19-1 structure
Product Name:4-[5-(carboxymethyl)thiophen-2-yl]butanoic Acid
CAS No:1026540-19-1
MF:C10H12O4S
MW:228.264882087708
CID:1136051
PubChem ID:10059657
Update Time:2025-04-20

4-[5-(carboxymethyl)thiophen-2-yl]butanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-[5-(carboxymethyl)thiophen-2-yl]butanoic acid
    • 4-(5-(carboxyMethyl)thiophen-2-yl)butanoic acid
    • DTXSID40434921
    • 1026540-19-1
    • 5-(carboxymethyl)-2-thiophenebutyric acid
    • 4-[5-(carboxymethyl)thiophen-2-yl]butanoic Acid
    • Inchi: 1S/C10H12O4S/c11-9(12)3-1-2-7-4-5-8(15-7)6-10(13)14/h4-5H,1-3,6H2,(H,11,12)(H,13,14)
    • InChI Key: PDMCAOKKZDPNIZ-UHFFFAOYSA-N
    • SMILES: S1C(CC(=O)O)=CC=C1CCCC(=O)O

Computed Properties

  • Exact Mass: 228.04563g/mol
  • Monoisotopic Mass: 228.04563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 228.27g/mol
  • XLogP3: 1.3
  • Topological Polar Surface Area: 103Ų
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